molecular formula C10H12BrNO4 B8707075 1-(3-Bromopropoxy)-2-methoxy-4-nitrobenzene

1-(3-Bromopropoxy)-2-methoxy-4-nitrobenzene

Cat. No.: B8707075
M. Wt: 290.11 g/mol
InChI Key: BQXOASHXBJOQIQ-UHFFFAOYSA-N
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Description

1-(3-Bromopropoxy)-2-methoxy-4-nitrobenzene is a useful research compound. Its molecular formula is C10H12BrNO4 and its molecular weight is 290.11 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H12BrNO4

Molecular Weight

290.11 g/mol

IUPAC Name

1-(3-bromopropoxy)-2-methoxy-4-nitrobenzene

InChI

InChI=1S/C10H12BrNO4/c1-15-10-7-8(12(13)14)3-4-9(10)16-6-2-5-11/h3-4,7H,2,5-6H2,1H3

InChI Key

BQXOASHXBJOQIQ-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=CC(=C1)[N+](=O)[O-])OCCCBr

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of 3-bromo-1-propanol (0.685 g, 4.93 mmol), 4-nitroguaiacol (1 g, 5.91 mmol) and tributylphosphine (1.49 g, 7.36 mmol) in 20 ml tetrahydrofuran was treated with 1,1′-(azodicarbonyl)dipiperidine (1.49 g, mmol), added portionwise over 5 mins, and the resulting mixture stirred for 16 hrs. The solvent was removed in vacuo and the residues partitioned between ethyl acetate (25 ml) and 0.5 M HCl (25 ml). The organic phase was washed with 0.5 M NaOH (4×25 ml), water (25 ml) and saturated brine (25 ml), then dried and concentrated to a pale yellow solid. This was purified by flash chromatography on silica gel (eluting with ethyl acetate-hexane) to give 1-(3-bromo-propoxy)-2-methoxy-4-nitro-benzene as a white solid (300 mg, 21%);
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Synthesis routes and methods II

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A suspension of K2CO3 (2.0 g, 14.5 mmol), dibromopropane (8.8 g, 43.4 mmol) and the potassium salt of 2-methoxy-4-nitrophenol (3.0 g, 14.5 mmol) in DMF (50 mL) was heated at 80° C. for 24 hr. After removal of any precipitate by filtration, the filtrate was partitioned between EtOAc/H2O (100/20 mL). The organic layer was washed with brine and dried over MgSO4. After removal of the solvent under vacuum, the residue was chromatographed on silica gel using 5%-20% gradient EtOAc/hexanes to elute the title compound as a yellow brownish solid (1.5 g, 36%) MS (ESI) 292 (M+H)+.
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